Cas no 330195-73-8 (methyl 6-iodo-1H-indole-3-carboxylate)

• Product Name: methyl 6-iodo-1H-indole-3-carboxylate
• CAS No: 330195-73-8
• MF: C₁₀H₈INO₂
• MW: 301.080494880676
• CID: 2130922
• Update Time: 2023-11-19

methyl 6-iodo-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-1H-indole-3-carboxylic acid methyl ester
• methyl 6-iodo-1H-indole-3-carboxylate
• CID 91666292
• 6-Iodo-1H-indole-3-Carbocylic acid methyl ester
• 1H-Indole-3-carboxylic acid, 6-iodo-, methyl ester

• Inchi： 1S/C10H8INO2/c1-14-10(13)8-5-12-9-4-6(11)2-3-7(8)9/h2-5,12H,1H3
• InChI Key： KHNWRQAUUHNANM-UHFFFAOYSA-N
• SMILES： IC1C=CC2C(C(=O)OC)=CNC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 3.2
• Topological Polar Surface Area: 42.1